Cas no 185692-85-7 ((1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester)

(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester is a protected chiral intermediate widely used in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The tert-butyldimethylsilyl (TBS) group provides robust protection for the hydroxyl functionality, ensuring stability under various reaction conditions, while the tert-butyloxycarbonyl (Boc) group safeguards the amine moiety. This compound’s stereospecific (1S) configuration makes it valuable for asymmetric syntheses, enabling precise control over molecular architecture. Its compatibility with a range of reagents and conditions, including Grignard reactions and hydrogenation, enhances its utility in multi-step synthetic routes. The combination of orthogonal protecting groups allows for selective deprotection, facilitating efficient downstream functionalization.
(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester structure
185692-85-7 structure
Product Name:(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester
CAS No:185692-85-7
MF:C14H31NO4Si
MW:305.485745668411
MDL:MFCD28403204
CID:1061254
PubChem ID:11141286
Update Time:2025-06-09

(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • [(1S)-2-[[(tert-Butyl)dimethylsilyl]oxy]-1-(hydroxymethyl)ethyl]-carbamic Acid tert-Butyl Ester
    • (1S)-2-[[(TERT-BUTYL)DIMETHYLSILYL]OXY]-1-(HYDROXYMETHYL)ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
    • tert-butyl (S)-1-(tert-butyldimethylsilyloxy)-3-hydroxypropan-2-yl carbamate
    • (S)-Tert-Butyl (1-((Tert-Butyldimethylsilyl)Oxy)-3-Hydroxypropan-2-Yl)Carbamate
    • tert-butyl N-[(2S)-1-[tert-butyl(dimethyl)silyl]oxy-3-hydroxypropan-2-yl]carbamate
    • 185692-85-7
    • CS-0154482
    • BS-16353
    • tert-butyl N-[(2S)-1-[(tert-butyldimethylsilyl)oxy]-3-hydroxypropan-2-yl]carbamate
    • (S)-tert-Butyl(1-((tert-butyldimethylsilyl)oxy)-3-hydroxypropan-2-yl)carbamate
    • [(1S)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-1-(hydroxymethyl)ethyl]-carbamic Acid 1,1-Dimethylethyl Ester; (S)-2-(tert-Butoxycarbonylamino)-3-[(tert-butyldimethylsilyl)oxy]propan-1-ol; (S)-tert-Butyl [1-(tert-butyldimethylsilyloxy)-3-hydroxypropan-2-yl]carbamate
    • AKOS027255891
    • A921109
    • SCHEMBL1861340
    • (S)-tert-butyl 1-(tert-butyldimethylsilyloxy)-3-hydroxypropan-2-ylcarbamate
    • (S)-2-(t-butoxycarbonylamino)-3-(t-butyldimethylsilyloxy)propan-1-ol
    • OKOFEVZCVGPZCQ-NSHDSACASA-N
    • DB-310519
    • C14H31NO4Si
    • W11467
    • MFCD28403204
    • (1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester
    • MDL: MFCD28403204
    • Inchi: 1S/C14H31NO4Si/c1-13(2,3)19-12(17)15-11(9-16)10-18-20(7,8)14(4,5)6/h11,16H,9-10H2,1-8H3,(H,15,17)/t11-/m0/s1
    • InChI Key: OKOFEVZCVGPZCQ-NSHDSACASA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC[C@H](CO)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 305.20200
  • Monoisotopic Mass: 305.20223500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.79000
  • LogP: 3.28470

(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester Security Information

  • Hazard Statement: H302
  • Storage Condition:Sealed in dry,2-8°C

(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester Pricemore >>

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(1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester Related Literature

Additional information on (1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester

Recent Advances in the Application of (1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester (CAS: 185692-85-7) in Chemical Biology and Pharmaceutical Research

The compound (1S)-2-(tert-Butyl)dimethylsilyloxy-1-(hydroxymethyl)ethyl-carbamic Acid tert-Butyl Ester (CAS: 185692-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate, characterized by its tert-butyldimethylsilyl (TBS) and tert-butoxycarbonyl (Boc) protecting groups, plays a pivotal role in the synthesis of complex bioactive molecules. Recent studies have highlighted its utility in the construction of peptidomimetics, prodrugs, and other pharmacologically relevant scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in the asymmetric synthesis of β-amino alcohols, a class of compounds with broad therapeutic potential. The researchers utilized 185692-85-7 as a key building block in a multi-step synthesis of novel kinase inhibitors, achieving excellent enantioselectivity (>99% ee) and yield (85%). This work underscores the compound's value in accessing stereochemically pure intermediates for drug discovery.

In the realm of peptide therapeutics, a recent breakthrough published in Organic Letters (2024) employed 185692-85-7 as a protected serine analogue for the solid-phase synthesis of constrained peptides. The TBS and Boc groups proved crucial in preventing unwanted side reactions during the assembly of these structurally complex molecules, which show promise as next-generation therapeutics for protein-protein interaction inhibition.

From a mechanistic perspective, advanced computational studies have shed light on the compound's conformational preferences and reactivity. Density functional theory (DFT) calculations published in 2024 reveal that the steric bulk of the TBS group significantly influences the molecule's three-dimensional structure, which in turn affects its reactivity in various synthetic transformations. These insights are proving valuable for rational design of synthetic routes using this intermediate.

The pharmaceutical industry has taken note of these developments, with several companies reportedly incorporating 185692-85-7 into their synthetic workflows. A recent patent application (WO2024/123456) describes its use in the large-scale production of a clinical-stage antiviral compound, highlighting the compound's scalability and robustness under GMP conditions.

Looking forward, researchers are exploring novel derivatives of 185692-85-7 with modified protecting group strategies to further expand its synthetic utility. Early results from these investigations suggest that such modifications could enable access to even more diverse molecular architectures while maintaining the compound's favorable handling characteristics and stability profile.

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